Cas no 133083-42-8 (Estr-4-en-3-one,17-(fluoro-18F-methyl)-17-hydroxy-7-methyl-, (7a,17b)- (9CI))

• Product Name: Estr-4-en-3-one,17-(fluoro-18F-methyl)-17-hydroxy-7-methyl-, (7a,17b)- (9CI)
• CAS No: 133083-42-8
• MF: C₂₀H₂₉FO₂
• MW: 319.444004774094
• CID: 148256
• PubChem ID: 124254
• Update Time: 2025-04-19

Estr-4-en-3-one,17-(fluoro-18F-methyl)-17-hydroxy-7-methyl-, (7a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-3-one,17-(fluoro-18F-methyl)-17-hydroxy-7-methyl-, (7a,17b)- (9CI)
• (7R,8R,9S,10R,13S,14S,17S)-17-(fluoranylmethyl)-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 20-fluoromibolerone
• (7alpha,17beta)-17-[(~18~F)fluoromethyl]-17-hydroxy-7-methylestr-4-en-3-one
• Estr-4-en-3-one, 17-(fluoro-18F-methyl)-17-hydroxy-7-methyl-, (7alpha,17beta)-
• F-Mib
• DTXSID60927926
• (7R,8R,9S,10R,13S,14S,17S)-17-((18F)fluoranylmethyl)-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 133083-42-8
• 17-[(~18~F)Fluoromethyl]-17-hydroxy-7-methylestr-4-en-3-one

• Inchi： 1S/C20H29FO2/c1-12-9-13-10-14(22)3-4-15(13)16-5-7-19(2)17(18(12)16)6-8-20(19,23)11-21/h10,12,15-18,23H,3-9,11H2,1-2H3/t12-,15+,16-,17+,18-,19+,20-/m1/s1/i21-1
• InChI Key： RIUMYCCCNLGPAG-OYXLNOHGSA-N
• SMILES： [18F]C[C@@]1(CC[C@H]2[C@@H]3[C@H](C)CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 319.217692g/mol
• Monoisotopic Mass: 319.217692g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų